Cas no 108-64-5 (Ethyl Isovalerate(Isovaleric Acid Ethyl Ester))

Ethyl Isovalerate(Isovaleric Acid Ethyl Ester) Properties

Names and Identifiers

• ethyl isovalerate
• 3-METHYL BUTYRIC ETHYL ESTER
• ETHYL 3-METHYLBUTANOATE
• ETHYL BETA-METHYLBUTYRATE
• ETHYL ISOPENTANOATE
• FEMA 2463
• ISOVALERIC ACID ETHYL ESTER
• ISOVALERIC ACID:ETHYL ESTER
• RARECHEM AL BI 0155
• (CH3)2CHCH2C(O)OC2H5
• 3-Methylbutanoic acid ethyl ester
• 3-methyl-butanoicacidethylester
• 3-Methylbutanoicacidetnylester
• 3-methyl-butanoicaciethylester
• 3-methylbutyricacidethylester
• 3-methyl-butyricacidethylester
• 3-methyl-butyricaciethylester
• Butanoicacid,3-methyl-,ethylester
• Butyric acid, 3-methyl-, ethyl ester
• 3-methyl-butyric acid cyclohexyl ester
• Cyclohexyl isopentanoate
• cyclohexyl isovalerate
• Cyclohexyl isovalerianate
• Cyclohexylisovalerianat
• ethyl iso-pentanoate
• ethyl isovarelate
• Isovaleriansaeurecyclohexylester
• isovaleric acid cyclohexyl ester
• Isovalericacid, ethyl ester (6CI,7CI,8CI)
• Ethyl3-methylbutyrate
• Isopentanoic acidethyl ester
• NSC 8869
• Ethylisovalerat
• Valerianic ether
• rthyl isovalerate
• Ethvl isovalerate
• ETHYLISOVALERIANAT
• 3-Methylbutyric acid ethyl ester
• Ethyl isovalerate
• +Expand

• MDL： MFCD00009203
• InChIKey： PPXUHEORWJQRHJ-UHFFFAOYSA-N
• Inchi： 1S/C7H14O2/c1-4-9-7(8)5-6(2)3/h6H,4-5H2,1-3H3
• SMILES： CCOC(CC(C)C)=O
• BRN： 1744677

Computed Properties

• Exact Mass: 130.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 130.09938
• Heavy Atom Count: 9
• Complexity: 86.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.59560
• PSA: 26.30000
• Merck: 3816
• Refractive Index: n20/D 1.396(lit.)
• Boiling Point: 131-133 °C(lit.)
• Melting Point: −99 °C (lit.)
• Vapor Pressure: 7.5 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 80.6 ° f
  Celsius: 27 ° c
  
• FEMA: 2463
• Solubility: 2.00g/l
• Color/Form: Colorless oily liquid with fruit flavor. [1]
• Solubility: Slightly soluble in water, miscible in ethanol, ether, benzene, and soluble in propylene glycol. [12]
• Density: 0.864 g/mL at 25 °C(lit.)

Ethyl Isovalerate(Isovaleric Acid Ethyl Ester) Security Information

• Symbol: GHS02
• RTECS：NY1504000
• WGK Germany：2
• Safety Term：3
• Safety Instruction： S16
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Hazard Level：3
• Hazardous Material transportation number：UN 3272 3/PG 3
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Flammable area
• PackingGroup：III
• Risk Phrases： 10
• Signal Word：Warning
• TSCA：Yes
• HazardClass：3
• FLUKA BRAND F CODES：13

Ethyl Isovalerate(Isovaleric Acid Ethyl Ester) Customs Data

• HS CODE：2915600000
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Natural Products and Extracts Flavors and Fragrances